3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: methyl 3-(3-methoxyphenyl)but-2-enoate
• InChI: InChI=1S/C12H14O3/c1-9(7-12(13)15-3)10-5-4-6-11(8-10)14-2/h4-8H,1-3H3
• InChI Key: BXGLCZGBFLRXRY-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)OC)C1=CC(=CC=C1)OC

Description

3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(3-Methoxyphenyl)ethanone (15 g, 0.1 mmol) and methyl(triphenylphosphoranylidene)acetate (62 g, 0.186 mmol) in toluene (75 ml) were heated at 100° C. for 2 days. After allowing cooling to ambient temperature the solvent was removed under reduced pressure to give crude product. Precipitation with EtOAc and heptane followed by flash chromatography of the concentrated mother liquor on silica (eluent: 20% EtOAc in heptane) afforded the product as a mixture of geometric isomers (21.8 g, 86%).